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Compound of Interest

Compound Name: Reactive orange 13

Cat. No.: B1594569

Introduction

Reactive Orange 13 (C.I. 18270) is a single azo, monochlorotriazine (MCT) reactive dye
widely used for dyeing and printing on cellulosic fibers such as cotton and viscose, as well as
protein fibers like wool and silk.[1] Its popularity stems from its ability to form a strong, covalent
bond with the fiber, resulting in prints with bright, vibrant orange shades and good overall
fastness properties.[2][3] This covalent linkage ensures high wash fastness, making it suitable
for apparel and home textiles.[3][4]

These application notes provide detailed protocols for the use of Reactive Orange 13 in direct-
style textile printing, primarily on cotton fabric. The document outlines methodologies for paste
formulation, the printing process, and fixation, along with key data on its performance
characteristics.

Chemical & Physical Properties

A summary of the key properties of Reactive Orange 13 is presented below.
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Property Value Reference
Reactive Orange 13, C.I.

C.l. Name [1]
18270

CAS Number 12225-85-3 [1]15]

Molecular Formula C24H15CIN7NazO10S3 [1][5]

Molecular Weight 762.04 g/mol [1][5]

Appearance Orange Powder [1]

Shade Red-light orange [1]

o 150 g/L (at 20°C), 160 g/L (at

Solubility (in water) [1]

50°C)

Quantitative Data: Fastness Properties

The fastness properties of textiles printed with Reactive Orange 13 are critical for determining
their end-use suitability. The data below is compiled from various sources for prints on cotton
fabric. Ratings are on a scale of 1 to 5 (or 1 to 8 for light fastness), with higher values indicating
better performance.
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Fastness Test Standard Rating Reference(s)
Light Fastness ISO 105-B02 4 t0 5-6 [1112][6]
Washing Fastness
_ ISO 105-C06 4-5 [1][6]
(Fading)
Washing Fastness
o ISO 105-C06 4-5 [1][6]
(Staining)
Rubbing Fastness
ISO 105-X12 4 [6]
(Dry)
Rubbing Fastness
ISO 105-X12 3 [6]
(Wet)
Perspiration Fastness
_ . ISO 105-E04 410 4-5 [1][6]
(Alkaline & Acid)
Oxygen Bleach
Yo 4-5 [2]

Fastness

Reaction Mechanism

Reactive Orange 13 chemically bonds to cellulosic fibers under alkaline conditions. The
process involves the hydroxyl groups (-OH) on the cellulose polymer being activated by an
alkali (like sodium carbonate) to form highly reactive cellulosate ions (Cell-O~).[7] These ions
then perform a nucleophilic substitution on the dye's triazine ring, displacing a chlorine atom to
form a stable, covalent ether bond.[7] This reaction anchors the dye permanently to the fiber.

Caption: Covalent fixation of Reactive Orange 13 on cellulose.

Experimental Protocols

The following protocols are generalized for screen printing on 100% cotton fabric. Adjustments
may be necessary based on fabric weight, construction, and available equipment.

Objective: To ensure the fabric is free from impurities and highly absorbent for uniform print
quality.[8][9]
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Methodology:

e Singeing & Desizing: Pass the fabric over a flame (singeing) to remove protruding fibers.
Then, treat with an enzymatic desizing agent to remove starch or other sizing materials.

e Scouring: Wash the fabric in a hot alkaline solution (e.g., 1-2% sodium hydroxide) with a
wetting agent at 90-100°C for 1-2 hours to remove natural waxes, oils, and other impurities.

e Bleaching: For a pure white ground, bleach the scoured fabric with hydrogen peroxide or
sodium hypochlorite.

e Mercerization (Optional): Treat the cotton with a cold, concentrated sodium hydroxide
solution (~22°Bé€) to improve luster, dye uptake, and dimensional stability.[9]

e Rinsing & Drying: Thoroughly rinse the fabric to remove all chemicals, neutralize if
necessary, and dry completely.

Objective: To prepare a viscous paste that delivers the dye evenly and contains the necessary
chemicals for fixation.[9][10][11]

Typical Recipe (for 1 kg of paste):
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Component Quantity (g) Purpose Reference(s)

Reactive Orange 13 20-40 Colorant [10][11]

Solubilizer for dye;
Urea 100 - 150 humectant to aid [8][11]

fixation

Resist Salt (e.g., m- ] o
] Mild oxidizing agent to
nitrobenzene 10 ] [9][10]
prevent dye reduction
sulphonate)

] ] Alkali to catalyze the
Sodium Bicarbonate 20-30 ] ] [8][9]
dye-fiber reaction

Thickener (e.g., ) ) ]
) ) Provides viscosity for
Sodium Alginate 4% 500 - 600 ] - [81[9]
sharp print definition
stock)

Water Balance to 1000 Solvent [10][11]

Methodology:

 In a container, create a slurry by dissolving the Reactive Orange 13 powder and urea in a
portion of the water.

« Stir this dye solution into the required amount of thickener stock until a homogeneous
mixture is achieved.

e Add the resist salt and any other auxiliaries, mixing well.

» Just before printing, dissolve the sodium bicarbonate in the remaining water and stir it
thoroughly into the paste. The paste is now activated and should be used within a few hours.
[12]

Objective: To apply the print paste in the desired pattern and permanently fix the dye to the
fabric.
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Fabric Pre-treatment Printing Paste
(Scour, Bleach) Preparation

Screen Printing
(Apply Paste to Fabric)

Intermediate Drying
(Air dry or 80°C for 5 min)

Fixation
(Steam at 102-110°C for 8-15 min)

Washing-Off (Soaping)
(Rinse Cold -> Hot -> Soap -> Rinse)

Final Drying & Finishing

Click to download full resolution via product page

Caption: General workflow for textile printing with Reactive Orange 13.

Methodology:

« Printing: Apply the prepared paste to the pre-treated fabric using a flat-bed or rotary screen
printing method.[10][13]
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» Drying: After printing, dry the fabric. This can be done by air drying or in a hot air chamber at
approximately 80°C for 3-5 minutes.[11]

» Fixation: The primary methods for fixing Reactive Orange 13 are steaming or
thermofixation.[5]

o Saturated Steam: Expose the printed fabric to saturated steam at 102-110°C for 8-15
minutes. This is the recommended method for achieving high color yield and brilliancy.[9]
[11]

o Hot Air (Thermofixation): Alternatively, cure the fabric in a hot air oven at 150°C for 5
minutes.[9]

o Washing-off (Soaping): This step is crucial to remove unfixed dye, thickener, and other
chemicals to achieve optimal fastness and a soft fabric feel.[9]

[¢]

Rinse 1 (Cold): Rinse the fabric thoroughly in cold water to remove the bulk of the
thickener and alkali.

[¢]

Rinse 2 (Hot): Rinse in hot water (~60°C).

[e]

Soaping: Wash the fabric at or near boil (90-95°C) for 5-10 minutes with 1-2 g/L of a non-
ionic soaping agent.[9][11]

[e]

Final Rinses: Rinse again with hot water, followed by cold water, until the water runs clear.

» Final Drying: Dry the washed fabric. It can then be subjected to mechanical finishing
processes like stentering if required.[8]

Disclaimer: These protocols are intended for research and professional use. Users should
conduct their own trials to optimize conditions for their specific substrates and equipment.
Always adhere to laboratory safety standards and consult Safety Data Sheets (SDS) for all
chemicals used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Reactive Orange 13
in Textile Printing]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594569#application-of-reactive-orange-13-in-textile-
printing]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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